Cas no 13221-54-0 ((2,2,4,4-~2~H_4_)Cyclobutanone)

• Product Name: (2,2,4,4-~2~H_4_)Cyclobutanone
• CAS No: 13221-54-0
• MF: C₄H₆O
• MW: 74.1144881248474
• CID: 2770412
• PubChem ID: 71309851
• Update Time: 2025-04-21

(2,2,4,4-~2~H_4_)Cyclobutanone Chemical and Physical Properties

Names and Identifiers

• G88625
• Cyclobutanone-2,2,4,4-d4, 95 atom % D, 97% (CP)
• 13221-54-0
• Cyclobutanone-2,2,4,4-d4Cyclobutanone-2,2,4,4-d4
• (2,2,4,4-~2~H_4_)Cyclobutanone
• Cyclobutanone-2,2,4,4-d4
• 2,2,4,4-tetradeuteriocyclobutanone
• DTXCID90696739
• DTXSID10745995

• Inchi： 1S/C4H6O/c5-4-2-1-3-4/h1-3H2/i2D2,3D2
• InChI Key： SHQSVMDWKBRBGB-RRVWJQJTSA-N
• SMILES： O=C1C([2H])([2H])CC1([2H])[2H]

Computed Properties

• Exact Mass: 74.066971794Da
• Monoisotopic Mass: 74.066971794Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 50.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 17.1Ų